Cas no 39117-68-5 (1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-)
39117-68-5 structure
Product Name:1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-
CAS No:39117-68-5
MF:C15H15NO2
MW:241.285104036331
CID:297322
PubChem ID:617798
Update Time:2025-04-19
1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-
- 1-Mesityl-4-nitrobenzene
- 2,4,6-Trimethyl-4'-nitrobiphenyl
- 246TRIMETHYL4NITROBIPHENYL
- 2,4,6-Trimethyl-4'-nitro-1,1'-biphenyl #
- 1,1'-Biphenyl, 2,4,6-trimethyl-4'-nitro-
- SCHEMBL21274904
- 4-Nitro-2',4',6'-trimethylbiphenyl
- HPUGSEVZDVNPQI-UHFFFAOYSA-N
- 2,4,6-Trimethyl-4'-nitro-1,1'-biphenyl
- 39117-68-5
-
- Inchi: 1S/C15H15NO2/c1-10-8-11(2)15(12(3)9-10)13-4-6-14(7-5-13)16(17)18/h4-9H,1-3H3
- InChI Key: HPUGSEVZDVNPQI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 241.11
- Monoisotopic Mass: 241.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 45.8Ų
1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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